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Compound of Interest

Compound Name: Iodine-131

Cat. No.: B157037 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals to minimize radiation exposure when working with Iodine-131 (I-

131). The information is presented in a question-and-answer format to directly address specific

issues you may encounter.

Frequently Asked Questions (FAQs)
Q1: What are the fundamental principles for minimizing radiation exposure?

A1: The guiding principle for radiation safety is ALARA, which stands for "As Low As

Reasonably Achievable".[1][2] This principle is based on the conservative assumption that any

radiation dose, no matter how small, could have some detrimental effect.[1] The three core

components of ALARA are:

Time: Minimize the duration of exposure to a radiation source. The total radiation dose is

directly proportional to the time spent near the source.[3][4]

Distance: Maximize the distance from the radiation source. The intensity of radiation

decreases significantly as the distance from the source increases, following the inverse

square law.[3][4] Doubling the distance from a point source of radiation reduces the dose

rate by a factor of four.[1]

Shielding: Use appropriate barriers between yourself and the radiation source to absorb the

radiation.[3][4]
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Q2: What personal protective equipment (PPE) is required when handling I-131?

A2: At a minimum, you should wear a lab coat, disposable gloves (preferably two pairs), and

safety glasses when handling I-131.[4][5] It is recommended to change the outer layer of

gloves frequently, especially if contamination is suspected.[6] For handling larger quantities,

additional PPE such as finger dosimeters may be required.[7]

Q3: What are the regulatory limits for radiation exposure and contamination with I-131?

A3: Regulatory limits are in place to protect occupational workers and the public. These limits

can vary by jurisdiction, but general guidelines are provided by organizations like the Nuclear

Regulatory Commission (NRC). The annual occupational dose limit for adults is typically 5,000

mrem (50 mSv) for the whole body. Specific limits for I-131 intake and contamination are also

established. For example, the unrestricted area removable contamination limit is often set at

200 dpm / 100 cm².[5]

Q4: When is thyroid bioassay required?

A4: Thyroid bioassays are required to monitor for internal uptake of I-131. A common trigger for

requiring a thyroid bioassay is when handling more than 1.0 mCi of I-131 on an open benchtop

or more than 10.0 mCi in an exhaust hood.[5] A baseline thyroid scan is recommended before

an individual begins working with radioactive iodine.[8]

Q5: How should I-131 be stored to minimize exposure?

A5: I-131 should be stored in shielded containers, such as lead bricks, in a designated and

properly labeled radioactive materials storage area.[5] Plexiglass, acrylic, or other low-density

materials are not sufficient for shielding the gamma radiation from I-131.[5] To prevent

volatilization, store I-131 solutions at room temperature and avoid acidic conditions.[6][8]

Troubleshooting Guides
Issue: I've spilled a small amount of I-131 on my lab bench.

Solution:

For a minor spill (typically less than 1 mCi of I-131), follow these steps:[9]
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Notify: Immediately inform others in the area of the spill.[10]

Contain: Cover the spill with absorbent paper.[10]

Clean: Wearing disposable gloves, carefully clean the area with absorbent paper, working

from the outside of the spill inward to prevent spreading.[9][11] Place the used absorbent

paper in a labeled plastic bag for radioactive waste.[10]

Decontaminate: Wash the area with a suitable cleaning solution, such as a solution of

sodium thiosulfate, which helps to chemically stabilize the iodine.[5][6]

Survey: Use a survey meter (like a G-M meter with a pancake probe) to check the area, your

hands, clothing, and shoes for any remaining contamination.[10]

Report: Report the incident to your institution's Radiation Safety Officer (RSO).[10]

Issue: My radiation survey meter is showing readings above the background level in an

unrestricted area.

Solution:

Identify the Source: Determine the source of the radiation. It could be from a contaminated

piece of equipment, a waste container, or a recent experiment.

Isolate the Area: If the source is identifiable and movable, relocate it to a designated

radioactive work area. If not, restrict access to the area with the elevated readings.

Decontaminate: If the elevated reading is due to contamination, perform decontamination

procedures as outlined in the spill cleanup guide.

Resurvey: After decontamination, resurvey the area to ensure readings have returned to

background levels. The dose rate in unrestricted areas should not exceed 2 mrem in any one

hour.

Report: Report the event and the actions taken to your RSO.

Data Presentation
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Table 1: Physical and Radiological Data for Iodine-131

Property Value Reference

Physical Half-Life 8.05 days [5]

Primary Gamma Energy 364 keV (82% abundance) [5]

Maximum Beta Energy 606 keV [5]

Specific Gamma Constant
0.22 mR/h at 1.0 meter per

mCi
[5]

Critical Organ Thyroid [5]

Table 2: Shielding for Iodine-131 Gamma Radiation

Shielding Material
Half-Value Layer
(HVL)

Tenth-Value Layer
(TVL)

Reference

Lead (Pb) 0.23 cm (0.09 in) 0.70 cm (0.28 in) [5]

Concrete -

A minimum of 150 mm

for floors and 190 mm

for walls is

recommended for

therapy suites.

[12]

Table 3: Exposure Rates from an Unshielded 1.0 mCi I-131 Point Source

Distance Exposure Rate (mR/hour) Reference

1.0 cm 2200.00 [5]

10.0 cm 22.00 [5]

100.0 cm (1 meter) 0.22 [5]
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Protocol 1: Radioiodination Procedure

This protocol outlines the steps for a typical radioiodination experiment, emphasizing safety

procedures.

Materials:

I-131 (in a sealed vial)

Reagents for iodination

Activated charcoal-filled syringe trap

Lead shielding (bricks)

Absorbent paper

Personal Protective Equipment (PPE)

Survey meter

Procedure:

Preparation:

Ensure the entire procedure is conducted within a certified and approved fume hood.[5]

Cover the work surface with absorbent paper.

Set up lead shielding around the work area.

Handling I-131:

Wear appropriate PPE, including double gloves.

Whenever possible, perform the reaction in the original sealed shipping vial.[5]

To prevent pressure buildup and potential release of volatile I-131, vent the stock and

reaction vials using an activated charcoal-filled syringe trap.[5]
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Performing the Iodination:

Use a "closed" system, avoiding open containers and pipetting of the I-131 solution.[5]

Use syringes with rubber-septum sealed vials.

Add reagents via syringe through the septum.

Post-Reaction:

After the reaction is complete, carefully remove syringes from the vials through absorbent

material to catch any drips.[5]

Store all I-131 contaminated materials (syringes, vials, etc.) in sealed containers within a

shielded waste receptacle.[5]

Cleanup and Monitoring:

Survey the work area, your hands, and clothing for contamination.

Decontaminate any contaminated areas immediately.

Dispose of all radioactive waste according to institutional guidelines.

Protocol 2: Major I-131 Spill Decontamination

This protocol is for a major spill, defined as a spill of more than 1 mCi of I-131 or any spill that

results in personnel contamination.[9]

Procedure:

Evacuate and Secure:

Immediately evacuate all non-essential personnel from the area.[11]

Cordon off the spill area and post warning signs.[11]

Notify RSO:

Notify the Radiation Safety Officer (RSO) immediately.[10]
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Personnel Decontamination:

If personnel are contaminated, remove contaminated clothing.[10]

Flush contaminated skin with lukewarm water and mild soap.[10]

Spill Cleanup (under RSO supervision):

Wear appropriate protective clothing, including double gloves and shoe covers.

Cover the spill with absorbent paper to prevent further spread.[10]

If the spill is in a fume hood, keep the hood running to minimize the release of volatile

radionuclides.[11]

Use a solution of alkaline sodium thiosulfate to chemically stabilize the I-131 before

cleaning.[5]

Clean the spill from the outside towards the center.[11]

Place all contaminated materials in a sealed and labeled radioactive waste container.

Survey and Documentation:

Thoroughly survey the area to ensure decontamination is complete. The dose rate should

be less than 0.2 µSv/h.[11]

Perform wipe tests to check for removable contamination.

The RSO will document the spill and the decontamination results.[11]
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ALARA Principle: As Low As Reasonably Achievable Practical Actions

Time Minimize exposure duration

Distance Increase distance from source

Shielding Use appropriate shielding
(e.g., lead bricks)

Click to download full resolution via product page

Caption: The three core principles of ALARA for minimizing radiation exposure.
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Preparation

Experiment

Post-Experiment

Don PPE
(Lab coat, double gloves, safety glasses)

Prepare work area in fume hood
(Absorbent paper, lead shielding)

Handle I-131 behind shielding

Conduct experiment using a closed system

Segregate and store
radioactive waste

Survey work area, hands, and clothing

Decontaminate if necessary

Remove PPE

Click to download full resolution via product page

Caption: A general workflow for safely handling I-131 during an experiment.
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I-131 Spill Occurs

Minor or Major Spill?

Notify persons in the area

Minor

Evacuate and secure area

Major

Contain spill with absorbent paper

Clean spill (outside to inside)

Decontaminate area

Survey for contamination

Report to RSO

Notify RSO immediately

Decontaminate personnel

Supervised cleanup

Survey and wipe test

Document incident

Click to download full resolution via product page

Caption: Flowchart for responding to a minor versus a major I-131 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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